2-Hydroxy-3-(methylthio)benzonitrile

• Molecular Formula: C8H7NOS
• Molecular Weight: 165.21 g/mol
• IUPAC Name: 2-hydroxy-3-methylsulfanylbenzonitrile
• InChI: InChI=1S/C8H7NOS/c1-11-7-4-2-3-6(5-9)8(7)10/h2-4,10H,1H3
• InChI Key: SDYUWUTYPFGNTK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1O)C#N

Description

2-Hydroxy-3-(methylthio)benzonitrile is a nitrile derivative featuring a hydroxyl (-OH) group at the 2-position and a methylthio (-SMe) group at the 3-position of the benzene ring. This compound is of interest due to its structural motifs, which are associated with diverse chemical and biological properties. Nitriles, in general, serve as precursors for pharmaceuticals, agrochemicals, and polymers . The hydroxyl and methylthio substituents influence its polarity, solubility, and reactivity, making it distinct from simpler benzonitrile derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Hydroxy-3-(methylthio)benzonitrile can be achieved through several methods. One common approach involves the reaction of 2-hydroxybenzonitrile with methylthiolating agents under controlled conditions. The reaction typically requires a catalyst and specific temperature and pressure conditions to ensure high yield and purity.

Industrial Production Methods: Industrial production of 2-Hydroxy-3-(methylthio)benzonitrile often involves large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. The use of continuous flow reactors and advanced purification techniques ensures the production of high-quality compounds suitable for various applications.

Chemical Reactions Analysis

Types of Reactions: 2-Hydroxy-3-(methylthio)benzonitrile undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the nitrile group to amines.

Substitution: The hydroxyl and methylthio groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation are used.

Substitution: Nucleophiles like halides or amines can be used under basic or acidic conditions.

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Hydroxy-3-(methylthio)benzonitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of dyes, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of 2-Hydroxy-3-(methylthio)benzonitrile involves its interaction with specific molecular targets. The hydroxyl and methylthio groups can form hydrogen bonds and other interactions with enzymes and receptors, influencing their activity. The nitrile group can also participate in various biochemical pathways, affecting cellular processes.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Variations

The following table summarizes key structural analogs and their properties:

Compound Name	Substituent Positions	Molecular Weight (g/mol)	Key Properties/Applications	Evidence Source
2-Hydroxy-3-(methylthio)benzonitrile	2-OH, 3-SMe	165.22 (calculated)	High polarity due to -OH; potential cytotoxicity inferred from nitrile class
2-Methyl-4-(methylthio)benzonitrile (S3)	2-Me, 4-SMe	163.22	Intermediate in drug synthesis (e.g., imidazoles)
4-Bromo-3-(difluoromethyl)-2-(methylthio)benzonitrile	4-Br, 3-CF₂, 2-SMe	278.12	Lab use; halogenation enhances stability
Benzyl-CN	Benzyl group attached to CN	117.15	Cytotoxic in liver in vitro models (RF = 0.72)
3-(2-Hydroxy-3-(pyridin-3-yl)naphthalen-1-ylthio)benzonitrile	Complex naphthalene-thio linkage	N/A	Bioactive heterocyclic derivative; synthesized via nucleophilic substitution

Key Observations:

• Methylthio Group : The -SMe group at position 3 contributes to moderate lipophilicity, contrasting with halogenated analogs (e.g., 4-Bromo-3-(difluoromethyl)-2-(methylthio)benzonitrile), where halogens increase molecular weight and stability .
• Biological Implications : Benzyl-CN and other nitriles exhibit cytotoxicity in liver models, suggesting that 2-Hydroxy-3-(methylthio)benzonitrile may share similar risks, though specific data are lacking .

Analytical Methods:

• GC-MS Quantification : In food-borne nitrile analysis, benzonitrile derivatives are quantified using response factors (RF). For example, 2-OH-3-but-CN uses the RF of 3-but-CN (2.45) due to structural similarity . By analogy, the target compound may require calibration against methylthio- or hydroxy-substituted nitriles.
• Retention Behavior: The hydroxyl group likely reduces volatility, increasing retention time compared to non-hydroxylated nitriles like 4-Methylthio analogs .